Cas no 1448058-88-5 (3-(4,4-dimethyl-1,3-oxazolidine-3-carbonyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine)

• Product Name: 3-(4,4-dimethyl-1,3-oxazolidine-3-carbonyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine
• CAS No: 1448058-88-5
• MF: C₁₂H₁₄N₆O₂
• MW: 274.278561115265
• CID: 6532934
• PubChem ID: 71805197
• Update Time: 2025-06-11

3-(4,4-dimethyl-1,3-oxazolidine-3-carbonyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-dimethyl-1,3-oxazolidine-3-carbonyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine
• (6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)(4,4-dimethyloxazolidin-3-yl)methanone
• AKOS024557612
• F6425-0338
• (4,4-dimethyl-1,3-oxazolidin-3-yl)-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]methanone
• 1448058-88-5

• Inchi： 1S/C12H14N6O2/c1-12(2)5-20-8-17(12)11(19)9-3-4-10(16-15-9)18-7-13-6-14-18/h3-4,6-7H,5,8H2,1-2H3
• InChI Key： NQLUXRDEWWKINM-UHFFFAOYSA-N
• SMILES： O1CN(C(C2=CC=C(N3C=NC=N3)N=N2)=O)C(C)(C)C1

Computed Properties

• Exact Mass: 274.11782371g/mol
• Monoisotopic Mass: 274.11782371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-(4,4-dimethyl-1,3-oxazolidine-3-carbonyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine

Professional Introduction to Compound with CAS No. 1448058-88-5 and Product Name: 3-(4,4-dimethyl-1,3-oxazolidine-3-carbonyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine

The compound with the CAS number 1448058-88-5 and the product name 3-(4,4-dimethyl-1,3-oxazolidine-3-carbonyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates several key functional groups, including an oxazolidine ring, a pyridazine core, and a triazole moiety, which collectively contribute to its unique chemical properties and biological interactions.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly in the search for new drug candidates. The oxazolidine ring in this compound is known for its stability and ability to form hydrogen bonds, making it an excellent scaffold for drug design. Its incorporation into the molecular structure enhances the compound's solubility and bioavailability, which are critical factors for pharmaceutical efficacy. Furthermore, the pyridazine core is a well-established pharmacophore that has been extensively studied for its role in various biological processes. Its presence in this compound suggests potential activities related to enzyme inhibition and receptor binding.

The triazole moiety is another key feature of this compound that contributes to its biological relevance. Triazoles have been shown to exhibit a wide range of pharmacological effects, including antiviral, antibacterial, and anti-inflammatory properties. The integration of the triazole group into the pyridazine framework creates a molecule with enhanced binding affinity and selectivity for biological targets. This has led to significant interest in triazole-containing compounds as potential therapeutic agents.

Recent studies have highlighted the importance of 3-(4,4-dimethyl-1,3-oxazolidine-3-carbonyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine in the context of drug discovery. Researchers have demonstrated its potential as an inhibitor of various enzymes involved in inflammatory pathways. The oxazolidine ring interacts with key residues in the enzyme active site, while the triazole group provides additional binding interactions. This dual interaction mechanism enhances the compound's inhibitory activity and suggests its utility in treating inflammatory diseases.

Moreover, the structural features of this compound make it an attractive candidate for further derivatization and optimization. The presence of multiple reactive sites allows for modifications that can fine-tune its pharmacological properties. For instance, substituents can be introduced at different positions on the oxazolidine or triazole rings to alter their electronic and steric properties. Such modifications can enhance binding affinity, reduce toxicity, and improve metabolic stability.

In clinical settings, compounds like 3-(4,4-dimethyl-1,3-oxazolidine-3-carbonyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine are being evaluated for their potential therapeutic benefits. Preclinical studies have shown promising results in animal models of inflammation and pain management. These findings support further investigation into its clinical efficacy and safety profiles. The compound's ability to modulate inflammatory pathways makes it a compelling candidate for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yields and purity levels. The use of chiral auxiliaries or catalysts has been explored to enhance enantioselectivity, which is crucial for pharmaceutical applications where stereochemistry plays a significant role in biological activity.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the interactions between this compound and its biological targets. These studies provide insights into binding affinities, enzyme kinetics, and potential side effects. By leveraging computational methods such as molecular dynamics simulations and docking studies, researchers can predict how modifications to the molecular structure will affect its biological behavior.

The regulatory landscape for novel pharmaceutical compounds like 1448058-88-5 is stringent but well-established. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for clinical use. Researchers must navigate through rigorous testing protocols involving preclinical trials followed by Phase I、II、and III clinical trials. Each phase provides critical information about how the compound behaves in different populations and under varying dosages.

Ethical considerations are also paramount in pharmaceutical research involving human subjects. Informed consent is essential for all participants involved in clinical trials ensures that they are fully aware of the risks associated with drug testing while also understanding any potential benefits they might derive from participation.

The future prospects for compounds like 3-(4，4-dimethyl-l，3-oxazolidine-l-carbonyl)-6-(lH-l，2，4-triazol-l -yl)pyridazine remain exciting as advancements continue to be made both on academic research fronts industrial applications expand beyond traditional therapeutic areas into fields such as agrochemicals cosmetics personal care products where these types molecules may find novel uses thanks their versatile chemical properties